Cas no 647031-56-9 (1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE)

• Product Name: 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE
• CAS No: 647031-56-9
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5271010
• Update Time: 2025-06-08

1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE
• (2E)-1-[4-(pyridin-2-yl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C21H25N3O4/c1-26-17-9-7-16(20(27-2)21(17)28-3)8-10-19(25)24-14-12-23(13-15-24)18-6-4-5-11-22-18/h4-11H,12-15H2,1-3H3
• InChI Key： CSUGVQMKTCSLLH-UHFFFAOYSA-N
• SMILES： COC1C=CC(C=CC(N2CCN(C3N=CC=CC=3)CC2)=O)=C(OC)C=1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE

Introduction to 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE (CAS No. 647031-56-9)

1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE, also known by its CAS number 647031-56-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and multiple methoxy groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE is composed of a central piperazine ring linked to a pyridine moiety and a trimethoxyphenyl group through a propenone bridge. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in various biological systems.

Recent studies have highlighted the potential of 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for treating conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neuropharmacological effects, 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property suggests that it may be useful in managing inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE has also been studied extensively. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both acute and chronic dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and warrant further investigation in larger clinical trials.

The potential therapeutic applications of 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE extend beyond neurodegenerative diseases and inflammatory conditions. Recent studies have explored its use in cancer therapy. In vitro experiments have shown that the compound can induce apoptosis in certain cancer cell lines while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for developing targeted cancer therapies.

The mechanism of action of 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of ion channels and receptors on cell membranes. The compound may also interact with intracellular signaling pathways involved in cell proliferation and survival. Further research is needed to elucidate these mechanisms fully.

In conclusion, 1-[4-(2-PYRIDINYL)PIPERAZINO]-3-(2,3,4-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE (CAS No. 647031-56-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects.